2-{[(5-benzyl-4-methyl-4H-1,2,4-triazol-3-yl)thio]methyl}-5-phenyl-1,3,4-oxadiazole

• IUPAC Name: 2-[(5-benzyl-4-methyl-1,2,4-triazol-3-yl)sulfanylmethyl]-5-phenyl-1,3,4-oxadiazole
• InChI: InChI=1S/C19H17N5OS/c1-24-16(12-14-8-4-2-5-9-14)20-23-19(24)26-13-17-21-22-18(25-17)15-10-6-3-7-11-15/h2-11H,12-13H2,1H3
• InChI Key: MDEGCVIZPFFYMJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC2=NN=C(O2)C3=CC=CC=C3)CC4=CC=CC=C4
• Molecular Formula: C19H17N5OS
• Molecular Weight: 363.4 g/mol

Description

The compound contains several functional groups including a 1,2,4-triazole ring, a 1,3,4-oxadiazole ring, and two phenyl rings. The presence of these functional groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the 1,2,4-triazole and 1,3,4-oxadiazole rings, along with the phenyl rings. These rings are likely to contribute to the rigidity of the molecule and could influence its chemical reactivity.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures are known to undergo a variety of reactions. These could include electrophilic aromatic substitution on the phenyl rings or reactions at the sulfur atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the aromatic rings and heteroatoms (nitrogen and sulfur) could result in interesting electronic properties.

Scientific Research Applications

Antimicrobial Activity

. The presence of the benzyl group could potentially enhance this activity, making the compound useful in the development of new antimicrobial drugs.

Antifungal Activity

. This suggests that the compound could be used in the treatment of fungal infections.

Anti-inflammatory Activity

. This suggests that the compound could potentially be used in the treatment of inflammatory conditions.

Antitumor Activity

. This suggests that the compound could potentially be used in cancer treatment.

Anticonvulsant Activity

. This suggests that the compound could potentially be used in the treatment of seizure disorders.

Antidiabetic Activity

. This suggests that the compound could potentially be used in the treatment of diabetes.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Compounds with similar structures have been found to have antimicrobial, anticancer, and anti-inflammatory activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could involve further exploration of the synthesis and reactions of this compound, as well as investigation of its potential biological activities. Additionally, the influence of the different functional groups on the properties of the compound could be an interesting area of study.